Cas no 130007-52-2 (1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)-)
![1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)- structure](https://www.kuujia.com/scimg/cas/130007-52-2x300.png)
130007-52-2 structure
Product Name:1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)-
CAS No:130007-52-2
Molecular Formula:C29H29IN4O5S
Molecular Weight:672.53336
CID:148840
1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)- Properties
Names and Identifiers
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- 1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)-
- 3-[3-(4-azidophenyl)sulfonyl-1-[(4-hydroxy-3-iodophenyl)methyl]-5-propan-2-ylindol-2-yl]-2,2-dimethylpropanoic acid
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- InChIKey: AKCMQYDDRKIENA-UHFFFAOYSA-N
- Inchi: InChI=1S/C29H29IN4O5S/c1-17(2)19-6-11-24-22(14-19)27(40(38,39)21-9-7-20(8-10-21)32-33-31)25(15-29(3,4)28(36)37)34(24)16-18-5-12-26(35)23(30)13-18/h5-14,17,35H,15-16H2,1-4H3,(H,36,37)
- SMILES: [N-]=[N+]=NC1=CC=C(S(C2C3=CC(=CC=C3N(CC3=CC=C(O)C(I)=C3)C=2CC(C(=O)O)(C)C)C(C)C)(=O)=O)C=C1
Computed Properties
- Exact Mass: 672.09007
Experimental Properties
- PSA: 145.36
1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)- Related Literature
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Memduh Bilmez,Aysun Degirmenci New J. Chem., 2018,42, 450-457
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2. Back cover
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Hongxia Chen,Haiyan Yan,Peiyu Cao,Yufeng He,Pengfei Song,Rongmin Wang New J. Chem., 2022,46, 18839-18847
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Shuwei Cai,Xianru He,Kun Liu,Alisson M. Rodrigues,Rui Zhang RSC Adv., 2017,7, 41630-41639
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A. V. Petrakova,A. E. Urusov,A. V. Zherdev,B. B. Dzantiev Anal. Methods, 2015,7, 10177-10184
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Wim Bras,Simon K. Beaumont Catal. Sci. Technol., 2016,6, 5773-5791
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Jyh-Chien Chen,Chi-Jui Chiang,Jen-Chun Chiu,Jyh-Jong Ju Chem. Commun., 2012,48, 7756-7758
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Lei Yao,Wei Liu,Gang Ou,Hiroki Nishijima,Wei Pan J. Mater. Chem. A, 2015,3, 10795-10800
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Vernon C. Gibson,Carl Redshaw,Mark R. J. Elsegood New J. Chem., 2002,26, 16-19
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Huming Yan,Fangjun Huo,Yongkang Yue,Jianbin Chao,Caixia Yin Analyst, 2020,145, 7380-7387
130007-52-2 (1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)-) Related Products
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